ethyl 2-[({5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}acetyl)amino]benzoate

• IUPAC Name: ethyl 2-[[2-[5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H22N4O5/c1-3-33-25(32)19-9-4-5-10-20(19)26-21(30)15-29-14-18(11-12-22(29)31)24-27-23(28-34-24)17-8-6-7-16(2)13-17/h4-14H,3,15H2,1-2H3,(H,26,30)
• InChI Key: SAZUNWSSPLGYHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=CC(=C4)C
• Molecular Formula: C25H22N4O5
• Molecular Weight: 458.5 g/mol

Description

Chemical Reactions Analysis

Esters can undergo various reactions such as hydrolysis under acidic or basic conditions, trans-esterification, aminolysis, and reduction. They can also react with organometallic compounds to form tertiary alcohols.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research efforts have focused on the synthesis of heterocyclic compounds, which are crucial for developing pharmaceuticals and materials with novel properties. For instance, the use of methyl and phenylmethyl 2-acetyl derivatives in the synthesis of various heterocyclic systems, such as 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, has been documented. These compounds serve as precursors for further chemical transformations, contributing to the diversity of heterocyclic chemistry and its applications in drug discovery and material science (Selič, Grdadolnik, & Stanovnik, 1997).

Antimicrobial Agents Development

The synthesis and characterization of new quinazolines, derived from ethyl benzoate precursors, have shown potential as antimicrobial agents. These compounds exhibit significant antibacterial and antifungal activities, highlighting the importance of ethyl benzoate derivatives in developing new therapeutics to combat microbial infections (Desai, Shihora, & Moradia, 2007).

Material Science and Corrosion Inhibition

In material science, derivatives of ethyl benzoate have been explored for their corrosion inhibition properties, offering insights into the development of more effective corrosion inhibitors. This research is vital for protecting metals and alloys in various industrial applications, thereby extending the life of these materials and reducing maintenance costs (Ammal, Prajila, & Joseph, 2018).